The synthesis of tethered ligand dimers for PPARγ–RXR protein heterodimers

Organic & Biomolecular Chemistry Pub Date: 2006-05-04 DOI: 10.1039/B600848H

Abstract

Heterodimeric compounds based on tethering the PPARγ agonist Rosiglitazone to the RXR ligand Targretin have been prepared.

Graphical abstract: The synthesis of tethered ligand dimers for PPARγ–RXR protein heterodimers
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